![molecular formula C12H15NO2 B159130 Methyl 2-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate CAS No. 132734-41-9](/img/structure/B159130.png)
Methyl 2-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate
Overview
Description
Methyl 2-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate, also known as MTNC, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. MTNC is a derivative of naphthalene and has a tetrahydro structure that makes it an interesting molecule for researchers to investigate.
Mechanism of Action
The mechanism of action of Methyl 2-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate is not fully understood, but it is believed to be related to its ability to act as an electron acceptor. This compound has been shown to have a high electron affinity, which allows it to easily accept electrons from other molecules. This property makes it an excellent candidate for use in organic electronics, where electron transport is a critical factor.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, some studies have shown that it has low toxicity and does not cause significant adverse effects in laboratory animals. Further studies are needed to investigate the potential effects of this compound on human health.
Advantages and Limitations for Lab Experiments
One of the main advantages of Methyl 2-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate is its excellent electron-transporting properties, which make it a promising candidate for use in organic electronics. However, the synthesis process of this compound is complex and requires multiple steps, which can make it difficult to produce in large quantities. Additionally, the yield of the synthesis process is relatively low, which can make it expensive to produce.
Future Directions
There are several future directions for research on Methyl 2-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate. One area of interest is the development of new synthetic routes that can improve the yield and scalability of the synthesis process. Another area of research is the investigation of the potential applications of this compound in organic electronics, including OLEDs and OFETs. Additionally, further studies are needed to investigate the potential biochemical and physiological effects of this compound and its derivatives. Overall, this compound is a promising compound that has the potential to make significant contributions to the field of organic electronics and beyond.
Scientific Research Applications
Methyl 2-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate has been found to have a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of organic electronics. This compound has been shown to have excellent electron-transporting properties, making it a potential candidate for use in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). This compound has also been investigated as a potential building block for the synthesis of new organic materials with interesting optical and electronic properties.
Properties
132734-41-9 | |
Molecular Formula |
C12H15NO2 |
Molecular Weight |
205.25 g/mol |
IUPAC Name |
methyl 2-amino-5,6,7,8-tetrahydronaphthalene-1-carboxylate |
InChI |
InChI=1S/C12H15NO2/c1-15-12(14)11-9-5-3-2-4-8(9)6-7-10(11)13/h6-7H,2-5,13H2,1H3 |
InChI Key |
LDYCAHXKKKWYHW-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=C(C=CC2=C1CCCC2)N |
Canonical SMILES |
COC(=O)C1=C(C=CC2=C1CCCC2)N |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Synthesis routes and methods III
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.